Cas no 81038-36-0 (4-chloro-1H-Indole-1-carboxylic acid methyl ester)

• Product Name: 4-chloro-1H-Indole-1-carboxylic acid methyl ester
• CAS No: 81038-36-0
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 1118136
• Update Time: 2024-03-06

4-chloro-1H-Indole-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-Indole-1-carboxylic acid methyl ester
• 1H-Indole-1-carboxylic acid, 4-chloro-, methyl ester

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)12-6-5-7-8(11)3-2-4-9(7)12/h2-6H,1H3
• InChI Key： RBQCXXSEZUQRPY-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)C2=C(C(Cl)=CC=C2)C=C1

Computed Properties

• Exact Mass: 209.02400

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 43.5-44 °C(Solv: hexane (110-54-3))
• Boiling Point: 326.6±34.0 °C(Predicted)
• PSA: 31.23000
• LogP: 2.90920